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Compound of Interest

Compound Name: H-Asp(Amc)-OH

Cat. No.: B555713 Get Quote

Essential Safety and Handling Guide for H-
Asp(Amc)-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the fluorogenic substrate H-Asp(Amc)-OH.

Adherence to these procedures is essential for ensuring personal safety and maintaining the

integrity of the compound.

Compound Data Summary
A summary of the key physical and chemical properties for H-Asp(Amc)-OH is presented

below. This information is critical for safe handling and storage.

Property Value

Chemical Name
(S)-2-Amino-4-((4-methyl-2-oxo-2H-chromen-7-

yl)amino)-4-oxobutanoic acid

Molecular Formula C₁₄H₁₄N₂O₅

Molecular Weight 290.27 g/mol

Appearance White to off-white powder

Storage Temperature Recommended -20°C[1]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to minimize exposure and

prevent contamination when handling H-Asp(Amc)-OH.

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.[2]

[3]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact. Double gloving may

be necessary for added

protection. Gloves should be

removed and replaced

immediately after any contact

with the compound.

Body Protection Laboratory Coat
A standard lab coat is required

to protect skin and clothing.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of the lyophilized powder to

avoid inhalation.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.

Operational Plan: Step-by-Step Handling
Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.
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3.1. Engineering Controls and Preparation

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

the powder.

Ensure that safety showers and eyewash stations are readily accessible.

Prepare all necessary equipment and reagents before handling the compound to minimize

movement and the potential for spills.

3.2. Handling the Lyophilized Powder

Due to the potentially hygroscopic nature of the compound, allow the container to warm to

room temperature in a desiccator before opening to prevent moisture absorption.

When weighing the lyophilized powder, do so in an area with minimal air currents to prevent

dispersal.

After weighing, tightly reseal the container. For long-term storage, consider flushing the

container with a dry, inert gas like nitrogen.

3.3. Reconstitution

Slowly add the desired solvent to the vial containing the compound to avoid splashing.

If solubility is an issue, the tube may be gently heated to 37°C or sonicated to aid dissolution.

3.4. Experimental Use

Handle all solutions containing H-Asp(Amc)-OH with the same level of precaution as the

solid form.

Disposal Plan
Proper disposal of H-Asp(Amc)-OH and associated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b555713?utm_src=pdf-body
https://www.benchchem.com/product/b555713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Solid Waste

Place excess solid compound and any

contaminated weighing paper or consumables

into a clearly labeled, sealed container for

chemical waste.

Liquid Waste
Collect all solutions containing the compound in

a designated, sealed waste container.

Contaminated PPE

Dispose of used gloves and other contaminated

disposable PPE in the appropriate chemical

waste stream.

All waste must be disposed of in accordance with local, state, and federal regulations.

Visual Workflow for Handling H-Asp(Amc)-OH
The following diagrams illustrate the key workflows for safely handling and disposing of H-
Asp(Amc)-OH.
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Caption: Workflow for the safe handling of H-Asp(Amc)-OH.
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Caption: Disposal pathway for H-Asp(Amc)-OH related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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